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Compound of Interest

Compound Name: Domperidone Impurity C

CAS No.: 118435-03-3

Cat. No.: B602263 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
In the pharmaceutical landscape, the purity of an active pharmaceutical ingredient (API) is

paramount to its safety and efficacy. Regulatory bodies worldwide, including the European

Pharmacopoeia (EP), mandate strict control over impurities. This guide provides a detailed

technical overview of Domperidone Impurity C, a known related substance of the antiemetic

and prokinetic agent, domperidone. Understanding the precise chemical structure and

formation of such impurities is a critical aspect of drug development, quality control, and

regulatory compliance.

Chemical Identity and Structure
Domperidone Impurity C is chemically identified as the N-oxide derivative of domperidone.

This modification occurs on the tertiary amine of the piperidine ring, a common site for

metabolic oxidation.

Systematic IUPAC Name:
5-Chloro-1-[1-[3-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)propyl]-1-oxido-4-piperidinyl]-1,3-

dihydro-2H-benzimidazol-2-one.[1]
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An alternative, equally valid IUPAC name is: cis-4-(5-Chloro-2-oxo-2,3-dihydro-1H-

benzimidazol-1-yl)-1-[3-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)propyl]piperidine 1-oxide.[2]

Common Synonyms:
The most common synonym for this impurity is Domperidone N-Oxide.[2][3][4]

Key Chemical Data
Identifier Value Source(s)

CAS Number 118435-03-3 [1][2][3][4][5]

Molecular Formula C22H24ClN5O3 [1][2][3][5]

Molecular Weight 441.91 g/mol [2][3]

Structural Representation
The chemical structure of Domperidone Impurity C is distinguished from the parent

domperidone molecule by the presence of an N-oxide functional group on the piperidine

nitrogen.

Caption: 2D structure of Domperidone Impurity C (Domperidone N-Oxide).

Formation and Synthesis Context
Domperidone Impurity C is primarily known as an oxidative degradation product of

domperidone.[6][7] The tertiary amine within the piperidine ring of the domperidone molecule is

susceptible to oxidation, leading to the formation of the N-oxide. This degradation can

potentially occur during synthesis, formulation, or storage under oxidative stress conditions,

such as exposure to hydrogen peroxide.[6][7]

The formation of impurities like Domperidone N-Oxide is a critical consideration in

pharmaceutical manufacturing and stability studies.[8] Regulatory guidelines, such as those

from the International Council for Harmonisation (ICH), require rigorous stress testing to identify

potential degradation products.[9][10]
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The synthesis of Domperidone Impurity C as a reference standard is essential for its accurate

identification and quantification in domperidone drug substances and products.[8] This allows

for the development and validation of analytical methods, such as High-Performance Liquid

Chromatography (HPLC), to monitor and control the levels of this impurity within acceptable

limits.

Analytical Characterization
The unambiguous identification of Domperidone Impurity C relies on a combination of

advanced analytical techniques. A comprehensive Certificate of Analysis for this impurity

standard would typically include data from:

Mass Spectrometry (MS): To confirm the molecular weight of 441.91 g/mol and provide

fragmentation patterns consistent with the N-oxide structure.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are used to

elucidate the exact molecular structure, showing characteristic shifts in the signals of protons

and carbons adjacent to the N-oxide group compared to the parent domperidone molecule.

[6]

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the reference

standard and as a method for quantifying the impurity in drug samples.[8]

Regulatory Significance and Control
Domperidone Impurity C is listed in the European Pharmacopoeia (EP) and is a specified

impurity that must be monitored in domperidone API and finished products.[1][11] The

presence of impurities can affect the quality, safety, and efficacy of a drug. Therefore, strict

limits are set by regulatory authorities for their acceptable levels. Pharmaceutical

manufacturers must demonstrate that their processes consistently control impurities within

these established limits.

The availability of a well-characterized reference standard for Domperidone Impurity C is

crucial for:
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Analytical Method Development and Validation: Serving as a benchmark for identifying and

quantifying the impurity.[1]

Quality Control (QC): Routine testing of raw materials and finished products to ensure

compliance with pharmacopeial standards.[1]

Stability Studies: Assessing the impact of environmental factors (e.g., heat, light, humidity)

on the drug product over time.

Conclusion
Domperidone Impurity C, or Domperidone N-Oxide, is a critical process-related and

degradation impurity of domperidone. Its well-defined chemical structure, characterized by the

N-oxidation of the piperidine ring, is confirmed by its CAS number, molecular formula, and

comprehensive analytical data. A thorough understanding of its formation and a robust

analytical strategy for its control are fundamental to ensuring the quality and safety of

domperidone-containing pharmaceuticals, in line with stringent global regulatory expectations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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